BE“GH@ Methodological & Application

Check Availability & Pricing

ONO-9780307 solubility and stock solution
preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B15568995

Application Notes and Protocols for ONO-
9780307

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-9780307 is a potent and specific synthetic antagonist of the Lysophosphatidic Acid
Receptor 1 (LPA1), a G protein-coupled receptor involved in various physiological and
pathological processes.[1] With an IC50 value of 2.7 nM, ONO-9780307 serves as a valuable
tool for investigating LPA1-mediated signaling pathways and for preclinical studies targeting
diseases associated with LPA1 dysregulation, such as fibrosis and cancer.[1][2][3] These
application notes provide detailed protocols for the preparation of ONO-9780307 stock
solutions and an overview of its mechanism of action.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ONO-9780307 is presented in the
table below.
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Property Value Reference
Molecular Formula C30H3sNO7 [1]
Molecular Weight 521.60 g/mol [1]

CAS Number 856691-44-6 [1]
Appearance White to off-white solid [4]

Purity >98% (HPLC)

Storage (Solid) 4°C, protect from light [1]

-80°C for 6 months; -20°C for 1
Storage (In Solvent) ] [1114]
month (protect from light)

Solubility Data

The solubility of ONO-9780307 in common laboratory solvents is crucial for the preparation of
stock solutions for in vitro and in vivo studies.
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Molar
. Concentration
Solvent Solubility Notes Reference
(at max
solubility)
May require
ultrasonication
for complete
dissolution. Use
DMSO 100 mg/mL 191.72 mM [1114]
newly opened,
anhydrous
DMSO as it is
hygroscopic.
Suitable for in
Vivo
10% DMSO in preparations. A
=5 mg/mL 9.59 mM [1]

Corn Ol

clear solution
should be

obtained.

Stock Solution Preparation Protocols

Accurate and consistent preparation of stock solutions is essential for reproducible

experimental results. Below are detailed protocols for preparing ONO-9780307 solutions for

both in vitro and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a concentrated DMSO stock solution of ONO-9780307.

Protocol 1: High-Concentration Stock Solution for In
Vitro Use (e.g., 10 mM in DMSO)

Materials:

« ONO-9780307 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protectant microcentrifuge tubes or vials
Analytical balance

Vortex mixer

Sonicator bath

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ONO-9780307 powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.22 mg of ONO-
9780307 (Molecular Weight = 521.60 g/mol ).

Adding Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the
compound. For a 10 mM stock from 5.22 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, sonicate
the vial in a water bath until a clear solution is obtained.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protectant vials.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][4] Ensure the vials are tightly sealed to prevent
moisture absorption by the DMSO.

Working Solution Preparation for Cell-Based Assays: When preparing working solutions for

cell-based assays, it is crucial to minimize the final DMSO concentration to avoid cellular

toxicity, typically keeping it below 0.5%.[5]

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound
upon direct dilution into agueous media, perform an intermediate dilution of the high-
concentration DMSO stock in your cell culture medium or buffer.
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 Final Dilution: Add the small volume of the DMSO stock (or the intermediate dilution) to the
final volume of cell culture medium and mix immediately and thoroughly.

» Controls: Always include a vehicle control in your experiments containing the same final
concentration of DMSO as the compound-treated samples.

Protocol 2: Stock Solution for In Vivo Use (e.g., 5 mg/mL
in 10% DMSO / 90% Corn Oil)

Materials:

ONO-9780307 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Corn oil (or other suitable vehicle)

Sterile vials

Procedure:

Initial Dissolution in DMSO: Prepare a concentrated stock of ONO-9780307 in DMSO (e.qg.,
50 mg/mL). To do this, dissolve 50 mg of ONO-9780307 in 1 mL of DMSO.

e Preparation of Final Formulation: For a final concentration of 5 mg/mL, add the solvents
sequentially. For example, to prepare 1 mL of the final solution, add 100 pL of the 50 mg/mL
DMSO stock to 900 pL of corn oil.[4]

o Mixing: Mix the solution thoroughly until a clear and homogenous solution is achieved.
Gentle warming or sonication may be used to aid dissolution if necessary.[4]

e Use: It is recommended to prepare this working solution fresh on the day of use for in vivo
experiments.[4]

Mechanism of Action and Signaling Pathway

ONO-9780307 is a specific antagonist of the LPAL receptor.[1] LPALl is a G protein-coupled
receptor that, upon activation by its endogenous ligand lysophosphatidic acid (LPA), couples to
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several heterotrimeric G proteins, including Gai/o, Gag/11, and Gal12/13.[6][7][8] This initiates
a cascade of downstream signaling events that regulate a wide range of cellular responses
such as cell proliferation, migration, survival, and cytoskeletal changes.[6][7] ONO-9780307
competitively binds to the orthosteric site of the LPA1 receptor, thereby blocking the binding of
LPA and inhibiting the subsequent downstream signaling.[1] For instance, ONO-9780307 has
been shown to inhibit LPA-induced Ca2+ mobilization, a process mediated by the Gaqg/11
pathway.[1][4]

LPA1 Signaling Pathway and Inhibition by ONO-9780307
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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